Cas no 898256-62-7 (1H-Imidazolium, 1-dodecyl-3-methyl-, methanesulfonate)

• Product Name: 1H-Imidazolium, 1-dodecyl-3-methyl-, methanesulfonate
• CAS No: 898256-62-7
• MF: C₁₇H₃₆N₂O₃S
• MW: 348.544343948364
• CID: 1945865
• PubChem ID: 86249104
• Update Time: 2025-04-21

1H-Imidazolium, 1-dodecyl-3-methyl-, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-dodecyl-3-methyl-, methanesulfonate
• 898256-62-7

• Inchi： 1S/C16H32N2.CH4O3S/c1-3-4-5-6-7-8-9-10-11-12-13-18-15-14-17(2)16-18;1-5(2,3)4/h14-15H,3-13,16H2,1-2H3;1H3,(H,2,3,4)
• InChI Key： KUEBWMVTMXOMQQ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)[O-].[NH+]1(C=CN(C)C1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 348.24466419Da
• Monoisotopic Mass: 348.24466419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3Ų